Cas no 862739-48-8 (4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine)

4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine structure
862739-48-8 structure
Product Name:4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine
CAS No:862739-48-8
MF:C20H21ClN2O4S
MW:420.909743070602
CID:5421088
PubChem ID:16812300
Update Time:2023-11-21

4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 4-((4-chlorophenyl)sulfonyl)-N-(3-methoxypropyl)-2-(p-tolyl)oxazol-5-amine
    • F3309-1539
    • 862739-48-8
    • STK875250
    • 4-[(4-chlorophenyl)sulfonyl]-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine
    • AKOS002744384
    • 4-(4-CHLOROBENZENESULFONYL)-N-(3-METHOXYPROPYL)-2-(4-METHYLPHENYL)-1,3-OXAZOL-5-AMINE
    • 4-[(4-Chlorophenyl)sulfonyl]-N-(3-methoxypropyl)-2-(4-methylphenyl)-5-oxazolamine
    • 4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine
    • Inchi: 1S/C20H21ClN2O4S/c1-14-4-6-15(7-5-14)18-23-20(19(27-18)22-12-3-13-26-2)28(24,25)17-10-8-16(21)9-11-17/h4-11,22H,3,12-13H2,1-2H3
    • InChI Key: HZEBNIXIAMTNLZ-UHFFFAOYSA-N
    • SMILES: O1C(NCCCOC)=C(S(C2=CC=C(Cl)C=C2)(=O)=O)N=C1C1=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 420.0910560g/mol
  • Monoisotopic Mass: 420.0910560g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 569
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 89.8Ų

Experimental Properties

  • Density: 1.304±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 621.0±65.0 °C(Predicted)
  • pka: -2.05±0.10(Predicted)

4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine Pricemore >>

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